Cas no 2580249-12-1 (1-chlorospiro2.3hexane-1-sulfonamide)

• Product Name: 1-chlorospiro2.3hexane-1-sulfonamide
• CAS No: 2580249-12-1
• MF: C₆H₁₀ClNO₂S
• MW: 195.667099475861
• CID: 5662010
• PubChem ID: 165895780
• Update Time: 2025-05-18

1-chlorospiro2.3hexane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-chlorospiro[2.3]hexane-1-sulfonamide
• EN300-27734379
• 2580249-12-1
• 1-chlorospiro2.3hexane-1-sulfonamide

• Inchi： 1S/C6H10ClNO2S/c7-6(11(8,9)10)4-5(6)2-1-3-5/h1-4H2,(H2,8,9,10)
• InChI Key： GRDZJZHEUWQNDD-UHFFFAOYSA-N
• SMILES： ClC1(CC21CCC2)S(N)(=O)=O

Computed Properties

• Exact Mass: 195.0120774g/mol
• Monoisotopic Mass: 195.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.5Ų

Additional information on 1-chlorospiro2.3hexane-1-sulfonamide

Introduction to 1-chlorospiro2.3hexane-1-sulfonamide (CAS No: 2580249-12-1)

1-chlorospiro2.3hexane-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 2580249-12-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic sulfonamide derivative exhibits unique structural and functional properties, making it a promising candidate for various biochemical applications. The compound's molecular framework, featuring a spirocyclic core connected by a sulfonamide group, contributes to its distinct reactivity and potential utility in drug design and development.

The synthesis of 1-chlorospiro2.3hexane-1-sulfonamide involves meticulous chemical transformations that highlight the compound's synthetic versatility. The spirocyclic structure, characterized by a rigid bicyclic system, enhances the compound's stability and bioavailability, which are critical factors in pharmaceutical formulations. The presence of a chloro substituent and a sulfonamide moiety further modulates its pharmacokinetic profile, making it an attractive scaffold for medicinal chemists.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds are known for their antimicrobial, anti-inflammatory, and anticonvulsant properties. The spirocyclic scaffold in 1-chlorospiro2.3hexane-1-sulfonamide introduces additional conformational flexibility, which may enhance its interaction with biological targets. This structural feature has prompted researchers to explore its potential as an intermediate in the development of novel therapeutic agents.

One of the most compelling aspects of 1-chlorospiro2.3hexane-1-sulfonamide is its role in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in metabolic disorders and neurodegenerative diseases. For instance, studies have suggested that sulfonamide derivatives can modulate the activity of carbonic anhydrase, an enzyme involved in pH regulation and fluid balance. The spirocyclic structure of 1-chlorospiro2.3hexane-1-sulfonamide may provide a more selective binding profile compared to linear sulfonamides, potentially reducing side effects associated with traditional therapies.

The chemical properties of 1-chlorospiro2.3hexane-1-sulfonamide also make it a valuable tool for mechanistic studies in medicinal chemistry. Researchers have utilized computational modeling and spectroscopic techniques to elucidate its interactions with biological targets. These studies have revealed insights into how the compound's structure influences its binding affinity and specificity. Such knowledge is crucial for optimizing drug candidates and improving their efficacy.

Moreover, the synthesis of 1-chlorospiro2.3hexane-1-sulfonamide has been refined through advanced methodologies that enhance yield and purity. Techniques such as transition-metal catalysis and asymmetric synthesis have been employed to achieve high enantiomeric purity, which is essential for pharmaceutical applications. These advancements underscore the compound's significance as a building block for complex drug molecules.

Recent clinical trials have begun to explore the therapeutic potential of derivatives related to 1-chlorospiro2.3hexane-1-sulfonamide. While preliminary data is still being analyzed, early results suggest promising outcomes in treating conditions such as inflammation and pain management. The compound's ability to interact with multiple biological pathways makes it a versatile candidate for multifaceted therapeutic interventions.

The future prospects of 1-chlorospiro2.3hexane-1-sulfonamide are further brightened by ongoing research into its pharmacological effects. Investigations are focusing on understanding how modifications to its molecular structure can enhance its biological activity while minimizing adverse effects. This iterative process of design, synthesis, and evaluation is central to modern drug discovery efforts.

In conclusion, 1-chlorospiro2.3hexane-1-sulfonamide (CAS No: 2580249-12-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its spirocyclic sulfonamide framework offers a rich foundation for developing novel drugs targeting various diseases. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in the next generation of medicinal treatments.